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Compound of Interest

Compound Name: Boc-Cys(Npys)-OH

Cat. No.: B558590 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for Nα-

Boc-S-(3-nitro-2-pyridylthio)-L-cysteine, commonly known as Boc-Cys(Npys)-OH. The

information presented is intended to support laboratory safety and ensure the proper use of this

reagent in research and development settings, particularly in the field of peptide synthesis.

Chemical and Physical Properties
Boc-Cys(Npys)-OH is a cysteine derivative utilized in peptide synthesis.[1][2] Its key function

is to introduce a protected cysteine residue that can be selectively deprotected for disulfide

bond formation. The following table summarizes its main physical and chemical properties.
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Property Value

Synonyms
Nα-Boc-S-(3-nitro-2-pyridylthio)-L-cysteine, Boc-

L-Cys(NPys)-OH, BCNP

CAS Number 76880-29-0[1][3][4]

Molecular Formula C₁₃H₁₇N₃O₆S₂[4][5]

Molecular Weight 375.42 g/mol [4][5]

Appearance Solid

Melting Point ~160 °C (decomposes)[6]

Boiling Point 553.9 ± 50.0 °C at 760 mmHg

Density 1.4 ± 0.1 g/cm³

Optical Activity [α]20/D −94±5°, c = 1% in methanol[6]

Safety and Hazard Information
While comprehensive toxicological data for Boc-Cys(Npys)-OH is not fully detailed in publicly

available safety data sheets, the available information indicates the need for careful handling.

The compound is classified with a Water Hazard Class (WGK) of 3, signifying it is severely

hazardous to water.[6]
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Hazard Information Details

GHS Hazard Statements

Not explicitly provided in available public data.

Standard precautions for handling laboratory

chemicals should be followed.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.P271: Use only

outdoors or in a well-ventilated area.P280: Wear

protective gloves/protective clothing/eye

protection/face protection.

Storage Class 13 - Non-Combustible Solids[6]

Water Hazard Class (WGK) 3 - Severely hazardous to water[6]

Handling and Storage Precautions
Proper handling and storage are crucial to maintain the integrity of Boc-Cys(Npys)-OH and to

ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE): The following personal protective equipment is

recommended when handling Boc-Cys(Npys)-OH:[6]

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Compatible chemical-resistant gloves.

Respiratory Protection: A NIOSH-approved N95 dust mask or higher-level respirator should

be used when handling the powder form to avoid inhalation.

Skin and Body Protection: A laboratory coat should be worn.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is 4°C, under a nitrogen atmosphere.[5]
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The following diagram illustrates the general workflow for the safe handling of Boc-Cys(Npys)-
OH in a laboratory setting.

Safe Handling Workflow for Boc-Cys(Npys)-OH

Preparation

Handling

Post-Handling

Assess Risks & Review SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, N95 Mask)

Prepare Well-Ventilated Work Area
(e.g., Fume Hood)

Weigh Solid Compound

Dissolve in Appropriate Solvent

Clean Work Area

Dispose of Waste Properly

Doff and Dispose/Clean PPE

Wash Hands Thoroughly

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b558590?utm_src=pdf-body
https://www.benchchem.com/product/b558590?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: General workflow for the safe handling of Boc-Cys(Npys)-OH.

Emergency Procedures
In the event of an emergency, follow these procedures.

Emergency Situation First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.

Ingestion

Do NOT induce vomiting. If victim is conscious

and alert, give 2-4 cupfuls of milk or water.

Never give anything by mouth to an

unconscious person. Get medical aid

immediately.

Spill Response:

In the case of a spill, the following procedure should be followed.
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Spill Response for Boc-Cys(Npys)-OH
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Follow Cleanup Procedure
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No
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Place in a Labeled, Sealed Container for Disposal
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Caption: Decision and action workflow for a Boc-Cys(Npys)-OH spill.
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Experimental Protocols
Boc-Cys(Npys)-OH is frequently used in solid-phase peptide synthesis (SPPS). The following

is a general protocol for its use in coupling to a resin-bound peptide.

Materials:

Peptidyl resin

Boc-Cys(Npys)-OH

Coupling agent (e.g., HATU)

Base (e.g., DIEA)

Solvent (e.g., NMP)

Washing solvents (e.g., DCM, NMP)

Procedure:

Wash the peptidyl resin with NMP.

Prepare a solution of Boc-Cys(Npys)-OH, HATU, and DIEA in NMP.

Add the coupling solution to the resin.

Allow the reaction to proceed with agitation for a specified time (e.g., 4 hours).

Drain the reactor and wash the resin with DCM and NMP to remove excess reagents.

The following diagram illustrates the experimental workflow for the coupling of Boc-Cys(Npys)-
OH in SPPS.
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Experimental Workflow: SPPS Coupling of Boc-Cys(Npys)-OH
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Caption: Step-by-step workflow for the coupling of Boc-Cys(Npys)-OH in SPPS.
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Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Safety Data Sheet (SDS). Always consult the SDS provided by the supplier before

handling any chemical. All laboratory work should be conducted by trained professionals in a

suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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